[2-(tert-Butyldimethylsilanyloxy)ethyl]ethylamine

• IUPAC Name: 2-[tert-butyl(dimethyl)silyl]oxy-N-ethylethanamine
• InChI: InChI=1S/C10H25NOSi/c1-7-11-8-9-12-13(5,6)10(2,3)4/h11H,7-9H2,1-6H3
• InChI Key: IRCUFFAUDXRHHM-UHFFFAOYSA-N
• Canonical SMILES: CCNCCO[Si](C)(C)C(C)(C)C
• Molecular Formula: C10H25NOSi
• Molecular Weight: 203.40 g/mol

Description

Synthesis Analysis

The synthesis of [2-(tert-Butyldimethylsilanyloxy)ethyl]ethylamine involves the reaction of Monoethanolamine and tert-Butyldimethylsilyl chloride. It is also used in the preparation of 3-substituted androsterone derivatives.

Molecular Structure Analysis

The molecular formula of [2-(tert-Butyldimethylsilanyloxy)ethyl]ethylamine is C10H25NO2Si. The molecular weight varies in different sources, it is reported as 203.4 g/mol and 219.40 g/mol.

Physical And Chemical Properties Analysis

[2-(tert-Butyldimethylsilanyloxy)ethyl]ethylamine is a light brown liquid. It has a predicted boiling point of 178.4±13.0 °C and a predicted density of 0.849±0.06 g/cm3. The refractive index is 1.43. It should be stored at 2-8°C, protected from light.

Scientific Research Applications

Synthesis of Protected Amino Acids

[2-(tert-Butyldimethylsilanyloxy)ethyl]ethylamine: . The tert-butyldimethylsilyl (TBDMS) group serves as a protective group for the amino acid’s functional groups, preventing unwanted reactions during the synthesis process. This compound’s role is pivotal in ensuring the integrity of the amino acids until the final deprotection step.

RNA Synthesis

. This method is particularly important for the synthesis of RNA sequences used in research and therapeutic applications, such as small interfering RNAs (siRNAs), ribozymes, and aptamers.

Organic Synthesis Reagent

. This is essential in multi-step synthesis processes where selective reactivity is required.

Cross-Linking Agent

. By linking different polymer chains, it helps in forming materials with enhanced properties such as increased stability, strength, and resistance to solvents.

Research in Silane Chemistry

. These materials have a wide range of applications, including coatings, adhesives, and sealants.

Chemical Intermediate

. Its role as an intermediate is crucial in the pharmaceutical industry for the development of new drugs and therapeutic agents.

Safety and Hazards

The safety information indicates that [2-(tert-Butyldimethylsilanyloxy)ethyl]ethylamine is a combustible liquid. It has a flash point of 214.0 °F (101.11 °C). The hazard statements include H319 (causes serious eye irritation) and H315 (causes skin irritation).

Synthesis routes and methods

Procedure details

DIPEA (5.48 ml, 31.38 mmol) and tert-butylchlorodimethylsilane (6.76 g, 22.42 mmol) were added to a solution of 2-(ethylamino)ethanol (1.998 g, 22.42 mmol) in DCM (39.3 ml) at room temperature. The mixture was stirred at room temperature for 20 hours, partitioned between H2O/Et2O (50 ml/50 ml). The aqeuous phase was extracted with ether (3×30 ml). The combined organic layers were concentrated under reduced pressure to give a residue which was re-dissolved in DCM (50 ml), dried (Na2SO4), filtered and concentrated under vacuum to give the title compound (3.9 g, yield: 85%).